[(2R,3S,5R)-3-Acetyloxy-5-(5-chloro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
[(2R,3S,5R)-3-Acetyloxy-5-(5-chloro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
Brand Name:
Vulcanchem
CAS No.:
6046-63-5
VCID:
VC0023378
InChI:
InChI=1S/C13H15ClN2O7/c1-6(17)21-5-10-9(22-7(2)18)3-11(23-10)16-4-8(14)12(19)15-13(16)20/h4,9-11H,3,5H2,1-2H3,(H,15,19,20)/t9-,10+,11+/m0/s1
SMILES:
CC(=O)OCC1C(CC(O1)N2C=C(C(=O)NC2=O)Cl)OC(=O)C
Molecular Formula:
C13H15ClN2O7
Molecular Weight:
346.72 g/mol
[(2R,3S,5R)-3-Acetyloxy-5-(5-chloro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
CAS No.: 6046-63-5
Reference Standards
VCID: VC0023378
Molecular Formula: C13H15ClN2O7
Molecular Weight: 346.72 g/mol
![[(2R,3S,5R)-3-Acetyloxy-5-(5-chloro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate - 6046-63-5](/images/no_structure.jpg)
| CAS No. | 6046-63-5 |
|---|---|
| Product Name | [(2R,3S,5R)-3-Acetyloxy-5-(5-chloro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate |
| Molecular Formula | C13H15ClN2O7 |
| Molecular Weight | 346.72 g/mol |
| IUPAC Name | [(2R,3S,5R)-3-acetyloxy-5-(5-chloro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C13H15ClN2O7/c1-6(17)21-5-10-9(22-7(2)18)3-11(23-10)16-4-8(14)12(19)15-13(16)20/h4,9-11H,3,5H2,1-2H3,(H,15,19,20)/t9-,10+,11+/m0/s1 |
| Standard InChIKey | VYGRPIVVXOHVEA-HBNTYKKESA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H](C[C@@H](O1)N2C=C(C(=O)NC2=O)Cl)OC(=O)C |
| SMILES | CC(=O)OCC1C(CC(O1)N2C=C(C(=O)NC2=O)Cl)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(CC(O1)N2C=C(C(=O)NC2=O)Cl)OC(=O)C |
| Synonyms | 5-Chloro-2’-deoxyuridine 3’,5’-Diacetate; |
| PubChem Compound | 11002516 |
| Last Modified | Nov 11 2021 |
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